(E)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-(2-isopropyl-5-methylphenoxy)acetohydrazide

• IUPAC Name: N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-2-(5-methyl-2-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C20H20BrN3O3/c1-11(2)14-6-4-12(3)8-17(14)27-10-18(25)23-24-19-15-9-13(21)5-7-16(15)22-20(19)26/h4-9,11,22,26H,10H2,1-3H3
• InChI Key: KMGGZSIDMIPMHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)N=NC2=C(NC3=C2C=C(C=C3)Br)O
• Molecular Formula: C20H20BrN3O3
• Molecular Weight: 430.3 g/mol
• CAS No.: 326025-55-2

Description

(E)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-(2-isopropyl-5-methylphenoxy)acetohydrazide is a useful research compound. Its molecular formula is C20H20BrN3O3 and its molecular weight is 430.302. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties and Molecular Mechanisms

Compounds similar to "(E)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-(2-isopropyl-5-methylphenoxy)acetohydrazide" have been extensively studied for their pharmacological properties. For instance, thymol, known for its wide range of pharmacological properties including antioxidant, anti-inflammatory, and antimicrobial activities, represents the therapeutic potential of natural origin compounds with a similar molecular structure. These findings suggest potential pharmaceutical applications in treating various diseases, including cardiovascular, neurological, and metabolic disorders (Meeran et al., 2017).

Environmental and Toxicological Impact

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Metabolic Pathways and Drug Design

The detailed investigation of the metabolism, pharmacokinetics, and pharmacodynamics of new psychoactive substances (NPS), such as 2C-B, 4-fluoroamphetamine, and benzofurans, can provide a model for studying the metabolic pathways and potential therapeutic or toxicological effects of chemically related compounds. Understanding these aspects is crucial for rational drug design and predicting health risks associated with new compounds (Nugteren-van Lonkhuyzen et al., 2015).